Cas no 62497-24-9 (2-Propynoic acid, 3-(3,4-dimethoxyphenyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(3,4-dimethoxyphenyl)-, methyl ester
• CAS No: 62497-24-9
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 442726
• PubChem ID: 11701334
• Update Time: 2025-04-19

2-Propynoic acid, 3-(3,4-dimethoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3,4-dimethoxyphenyl)-, methyl ester
• methyl 3-(3,4-dimethoxyphenyl)prop-2-ynoate
• methyl 3-(3,4-dimethoxyphenyl)propynoate
• AKOS013860102
• DTXSID10470816
• 62497-24-9

• Inchi： 1S/C12H12O4/c1-14-10-6-4-9(8-11(10)15-2)5-7-12(13)16-3/h4,6,8H,1-3H3
• InChI Key： ADVIALKYQJZZTM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#CC(=O)OC)C=CC=1OC

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76